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CAS No.: 1629-11-4

Cat. No.: B181650
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An In-depth Technical Guide to N-(2-Chlorophenyl)-2-fluorobenzamide

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of N-(2-Chlorophenyl)-2-
fluorobenzamide, a molecule of interest within the broader class of benzamides, which are

pivotal in medicinal chemistry and drug development. This document is intended for

researchers, scientists, and professionals in the field, offering insights into its synthesis,

structural properties, potential applications, and safe handling.

Introduction: The Significance of the Benzamide
Scaffold
Benzamides are a cornerstone in drug discovery, with derivatives demonstrating a vast

spectrum of pharmacological activities, including antiemetic, antipsychotic, and anticancer

properties. The incorporation of a fluorine atom, as seen in N-(2-Chlorophenyl)-2-
fluorobenzamide, is a common strategy in medicinal chemistry to enhance metabolic stability,
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binding affinity, and bioavailability of drug candidates.[1][2] The specific combination of a 2-

chlorophenyl group and a 2-fluorobenzoyl moiety in the target molecule presents a unique

electronic and steric profile, making it a subject of interest for exploring new therapeutic agents.

Chemical Identity and Structure
While a specific CAS number for N-(2-Chlorophenyl)-2-fluorobenzamide is not readily found

in major chemical databases, its identity can be unequivocally established through its chemical

structure and systematic nomenclature. It is possible that this compound is a novel or less-

common research chemical.

Systematic Name: N-(2-Chlorophenyl)-2-fluorobenzamide

Molecular Formula: C₁₃H₉ClFNO

Molecular Weight: 249.67 g/mol

Physicochemical Properties (Estimated)
The following table summarizes the estimated physicochemical properties based on known

data for structurally related compounds like N-(2-Chlorophenyl)benzamide.[3][4]

Property Estimated Value Source/Basis

Melting Point 95-100 °C

Based on N-(2-

Chlorophenyl)benzamide (96-

97 °C)[3]

Boiling Point > 270 °C at 760 mmHg

Based on N-(2-

Chlorophenyl)benzamide

(273.1 °C)[3]

Water Solubility Low (estimated < 20 µg/mL)

Based on N-(2-

Chlorophenyl)benzamide (19.2

µg/mL)[3]

LogP (predicted) ~3.0

Based on N-(2-

chlorophenyl)-3-

fluorobenzamide[5]
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Structural Representation
The structure comprises a 2-fluorobenzoyl group attached to a 2-chloroaniline through an

amide linkage.

Caption: 2D Structure of N-(2-Chlorophenyl)-2-fluorobenzamide.

Synthesis and Purification
The most direct and widely adopted method for synthesizing N-aryl benzamides is through the

nucleophilic acyl substitution reaction between a substituted aniline and a benzoyl chloride.[1]

[6]
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Caption: General workflow for the synthesis of N-(2-Chlorophenyl)-2-fluorobenzamide.

Detailed Experimental Protocol
This protocol is based on standard procedures for similar benzamide syntheses.[1][7]
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Reaction Setup: To a solution of 2-chloroaniline (1.0 equivalent) in dichloromethane (DCM) in

a round-bottom flask under an inert atmosphere, add triethylamine (1.2 equivalents) as a

base to scavenge the HCl byproduct.

Addition of Acyl Chloride: Slowly add a solution of 2-fluorobenzoyl chloride (1.05 equivalents)

in DCM to the stirred aniline solution at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The

reaction progress should be monitored by Thin Layer Chromatography (TLC) until the

starting materials are consumed.

Work-up: Upon completion, wash the reaction mixture sequentially with 1N HCl, saturated

sodium bicarbonate solution, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as

ethanol/water, to yield pure N-(2-Chlorophenyl)-2-fluorobenzamide.

Structural Elucidation and Analytical Methods
Confirmation of the synthesized compound's identity and purity is achieved through a

combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b181650/docs?utm_src=pdf-body#n-2-chlorophenyl-2-fluorobenzamide-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Observations

¹H NMR

Aromatic protons in distinct regions, with

splitting patterns influenced by chloro and fluoro

substituents. A broad singlet for the N-H proton.

¹³C NMR

Characteristic chemical shifts for the carbonyl

carbon (~165 ppm) and aromatic carbons, with

C-F coupling observable.[8]

FT-IR

Strong C=O stretch (~1650-1680 cm⁻¹), N-H

stretch (~3300 cm⁻¹), and C-F/C-Cl stretches in

the fingerprint region.

Mass Spec.

A molecular ion peak [M]⁺ and/or [M+H]⁺

corresponding to the calculated molecular

weight, with a characteristic isotopic pattern for

the chlorine atom.

Chromatographic Purity Assessment
High-Performance Liquid Chromatography (HPLC) is a standard method for determining the

purity of the final compound.

Example HPLC-UV Protocol:[9][10]

Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile/water to a

concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

Calibration Standards: Prepare a series of standards from a certified reference material to

establish linearity.

Chromatographic Conditions:
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Parameter Recommended Condition

HPLC System Standard HPLC with a UV-Vis or DAD detector

Column
Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5

µm)

Mobile Phase
Gradient of Acetonitrile (B) and 0.1% Formic

Acid in Water (A)

Flow Rate 1.0 mL/min

Detection UV at ~254 nm

Injection Volume 10 µL

For more sensitive detection and structural confirmation, Liquid Chromatography-Mass

Spectrometry (LC-MS) can be employed, often using electrospray ionization (ESI) in positive

ion mode.[11][12]

Potential Applications in Drug Discovery
The N-(2-Chlorophenyl)-2-fluorobenzamide scaffold is a promising starting point for the

development of novel therapeutics, particularly in oncology and virology.

Anticancer Activity
Benzamide derivatives are known to act as inhibitors of various enzymes implicated in cancer,

such as histone deacetylases (HDACs).[13] Fluorinated benzamides, in particular, have been

investigated as dual-target inhibitors. For example, N-benzyl-2-fluorobenzamides have been

identified as dual inhibitors of EGFR and HDAC3 for the treatment of triple-negative breast

cancer.[14] The 2-fluorobenzamide moiety is thought to chelate with the zinc ion in the active

site of HDACs.[14]
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Caption: Putative mechanism of HDAC inhibition by a 2-fluorobenzamide derivative.

Antiviral Potential
Certain N-phenylbenzamide derivatives have demonstrated potent anti-HBV (Hepatitis B virus)

activity.[15] The mechanism is believed to involve the upregulation of the host antiviral protein

APOBEC3G.[15] Given these precedents, N-(2-Chlorophenyl)-2-fluorobenzamide could be a

valuable candidate for screening in antiviral assays.

Safety and Handling
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As with any research chemical, N-(2-Chlorophenyl)-2-fluorobenzamide should be handled

with care, following standard laboratory safety protocols. The safety information provided here

is based on data for related compounds like 2-chlorobenzamide and 2-fluorobenzoyl chloride.

[16][17][18][19]

Hazard Identification
May be harmful if swallowed or inhaled.[17]

Causes skin and serious eye irritation.[20]

May cause respiratory irritation.[20]

Recommended Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[18] Ensure that eyewash stations and safety showers are readily accessible.[17]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[17]

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile) and a lab coat.

[19]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.[19]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[17]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[16]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[16]
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[16]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[17]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[16]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek

medical attention.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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